Cas no 1177347-50-0 (2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride)

• Product Name: 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride
• CAS No: 1177347-50-0
• MF: C₁₄H₂₁BrClNO₂
• MW: 350.679042577744
• CID: 5012461
• Update Time: 2025-05-24

2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-4,5-DIMETHOXYPHENYL)AZEPANE HYDROCHLORIDE
• KM5028
• 2-(3-Bromo-4,5-dimethoxyphenyl)azepane, HCl
• 2-(3-Bromo-4,5-dimethoxyphenyl)azepane (HCl)
• 2-(3-bromo-4,5-dimethoxyphenyl)azepane;hydrochloride
• 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride

• Inchi： 1S/C14H20BrNO2.ClH/c1-17-13-9-10(8-11(15)14(13)18-2)12-6-4-3-5-7-16-12;/h8-9,12,16H,3-7H2,1-2H3;1H
• InChI Key： KSGWKKZSPZXCLB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1CCCCCN1)OC)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride

Research Briefing on 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride (CAS: 1177347-50-0)

2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride (CAS: 1177347-50-0) is a chemically synthesized compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the bromo-dimethoxyphenyl moiety and the azepane ring, make it a promising candidate for further investigation in various biological contexts.

Recent studies have explored the synthesis and optimization of 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride. Researchers have reported improved synthetic routes that enhance yield and purity, which are critical for its application in preclinical studies. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it remains stable in aqueous solutions at physiological pH, making it suitable for in vitro and in vivo studies.

Pharmacological evaluations of 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride have revealed its potential as a modulator of specific neurotransmitter systems. Preliminary data indicate that the compound exhibits affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. These findings have spurred interest in its potential use as a lead compound for the development of novel therapeutics targeting conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride can induce apoptosis in certain cancer cell lines, suggesting a possible role in cancer therapy. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells. However, further studies are needed to elucidate the precise molecular targets and to evaluate its efficacy in animal models.

Despite these promising findings, challenges remain in the development of 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance its pharmacological profile and reduce any adverse effects.

In conclusion, 2-(3-Bromo-4,5-dimethoxyphenyl)azepane hydrochloride (CAS: 1177347-50-0) represents a compound of significant interest in the fields of medicinal chemistry and drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further research and development. Continued investigation into its mechanisms of action and therapeutic potential will be essential to fully realize its clinical applications. This briefing underscores the importance of ongoing research efforts to advance our understanding of this compound and its potential benefits in treating various diseases.